Cas no 1803833-86-4 (1-(3-Amino-5-methylphenyl)-2-chloropropan-1-one)

• Product Name: 1-(3-Amino-5-methylphenyl)-2-chloropropan-1-one
• CAS No: 1803833-86-4
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5007995
• Update Time: 2025-05-27

1-(3-Amino-5-methylphenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Amino-5-methylphenyl)-2-chloropropan-1-one

• Inchi： 1S/C10H12ClNO/c1-6-3-8(5-9(12)4-6)10(13)7(2)11/h3-5,7H,12H2,1-2H3
• InChI Key： PECGAAJMDSRWOP-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=C(C)C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1

Additional information on 1-(3-Amino-5-methylphenyl)-2-chloropropan-1-one

Comprehensive Overview of 1-(3-Amino-5-methylphenyl)-2-chloropropan-1-one (CAS No. 1803833-86-4)

1-(3-Amino-5-methylphenyl)-2-chloropropan-1-one (CAS No. 1803833-86-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This chlorinated ketone derivative features an amino-methylphenyl moiety, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, as evidenced by increasing patent filings and academic publications referencing this compound.

The compound's molecular structure (C₁₀H₁₂ClNO) combines aromatic and aliphatic components with strategic functional groups. The 3-amino-5-methylphenyl group provides an electron-rich aromatic system, while the 2-chloropropan-1-one segment offers reactivity for further chemical transformations. This dual functionality makes it particularly useful for creating heterocyclic compounds, a class of molecules dominating current medicinal chemistry research. Recent studies suggest potential utility in developing kinase inhibitors, aligning with the pharmaceutical industry's focus on targeted therapies.

From a synthetic chemistry perspective, 1-(3-Amino-5-methylphenyl)-2-chloropropan-1-one serves as a versatile building block. Its chloroketone group readily participates in nucleophilic substitution reactions, while the aromatic amine functionality allows for diazotization or condensation reactions. These properties make it valuable for constructing complex molecular architectures, particularly in small molecule drug development. The compound's structure-activity relationship (SAR) potential is being explored in various research programs investigating bioactive scaffolds.

In material science applications, the compound's conjugated system shows promise for developing organic electronic materials. The amino and carbonyl groups provide potential sites for polymerization or coordination with metal ions, relevant to emerging technologies in organic semiconductors and photovoltaic materials. This dual applicability in life sciences and advanced materials represents a significant value proposition for researchers working at the intersection of these disciplines.

Quality control of CAS 1803833-86-4 requires rigorous analytical characterization. Modern techniques like HPLC-MS and NMR spectroscopy are essential for verifying purity and structural integrity. The compound typically appears as a light yellow to brown crystalline powder with specific solubility characteristics in common organic solvents. Storage recommendations emphasize protection from light and moisture to maintain stability, reflecting standard practices for amino-ketone compounds.

The commercial availability of 1-(3-Amino-5-methylphenyl)-2-chloropropan-1-one has increased in response to growing research demand. Suppliers typically offer it in research quantities with detailed technical specifications and safety data. Current market trends show particular interest from contract research organizations (CROs) and academic institutions engaged in fragment-based drug discovery programs. The compound's structure-property relationship makes it attractive for high-throughput screening platforms.

Environmental and handling considerations for this compound follow standard laboratory protocols for amino-aromatic compounds. While not classified as hazardous under current regulations, proper engineering controls and personal protective equipment are recommended during handling. The scientific community continues to investigate its biodegradation pathways and ecotoxicological profile as part of broader green chemistry initiatives.

Future research directions for CAS 1803833-86-4 may explore its utility in catalysis and asymmetric synthesis. The compound's potential as a ligand precursor or chiral auxiliary remains underexplored. Additionally, its incorporation into metal-organic frameworks (MOFs) could open new applications in molecular recognition and sensor development. These possibilities align with current scientific priorities in smart materials and nanotechnology.

For researchers sourcing this compound, verification of analytical data and batch-to-batch consistency is crucial. Reputable suppliers provide comprehensive certificates of analysis including chromatographic purity, moisture content, and residual solvent information. The compound's shelf life and storage stability are particularly important considerations for long-term research projects involving structure-activity optimization studies.

In conclusion, 1-(3-Amino-5-methylphenyl)-2-chloropropan-1-one represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and demonstrated utility in molecular design ensure continued relevance in cutting-edge research. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for chemical innovation and materials development.